2-Bromo-6-methyl-4-nitroaniline

• IUPAC Name: 2-bromo-6-methyl-4-nitroaniline
• InChI: InChI=1S/C7H7BrN2O2/c1-4-2-5(10(11)12)3-6(8)7(4)9/h2-3H,9H2,1H3
• InChI Key: DCNWQCOXGLGSRC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1N)Br)[N+](=O)[O-]
• Molecular Formula: C7H7BrN2O2
• DSSTOX Substance ID: DTXSID30303612
• Molecular Weight: 231.05 g/mol
• CAS No.: 102170-56-9

Description

2-Bromo-6-methyl-4-nitroaniline is an organic compound belonging to the aniline class of compounds. It is a colourless solid that is soluble in organic solvents and is used in organic synthesis. It is also known as 2-bromo-6-methyl-4-nitrobenzenamine, this compound, 2-bromo-6-methyl-p-nitroaniline, and 2-bromo-6-methyl-4-nitrobenzeneamine. It is an important intermediate in the synthesis of various pharmaceuticals, dyes, and agrochemicals.

Scientific Research Applications

• DNA Conformation Probing : It's utilized in the study of DNA conformation. Specifically, 2-methyl-4-nitroaniline ethylene dimethylammonium hydrobromide-5-iodocytidylyl (3'-5')guanosine was found to reveal potential as a probe for DNA conformation (Vyas et al., 1984).

• Synthesis of Bromoquinolinols : It's involved in the versatile Skraup-Type Synthesis of 3-Bromoquinolin-6-ols from diversely substituted 4-nitro- and 4-methoxyanilines (Lamberth et al., 2014).

• Green Chemistry : A green process has been developed for preparing 2,6-dibromo-4-nitroaniline from 4-nitroaniline using bromide-bromate salts in an aqueous acidic medium. This process is significant for producing azo disperse dye intermediates without using organic solvents (Pappula & Adimurthy, 2016).

• Spectroscopic Studies : The FTIR and FT-Raman spectra of 2,6-dibromo-4-nitroaniline and 2-(methylthio)aniline have been extensively studied. This research indicates good agreement between experimental and theoretical data, essential for understanding molecular structures (Krishnakumar & Balachandran, 2005).

• Potential in Medicine and Agriculture : A green grinding method has successfully synthesized a compound that acts as a potential urease inhibitor with antioxidant potential, indicating its use in medicine and agriculture (Zulfiqar et al., 2020).

• Nonlinear Optical Properties : 2-Methyl-4-nitroaniline exhibits nonlinear optical properties due to its intramolecular charge transfer and hydrogen bonding interactions. This finding is crucial for the development of optical materials (Jasmine et al., 2016).

Safety and Hazards

2-Bromo-6-methyl-4-nitroaniline may cause eye and skin irritation. It is harmful if swallowed, in contact with skin, or if inhaled. It is recommended to avoid breathing dust, vapor, mist, or gas, and to avoid contact with skin and eyes.

Mechanism of Action

Target of Action

2-Bromo-6-methyl-4-nitroaniline is primarily used in the design and synthesis of CK2 inhibitors . CK2, also known as Casein Kinase II, is a protein kinase that is involved in various cellular processes, including cell cycle progression, apoptosis, and transcription .

Mode of Action

As a ck2 inhibitor, it likely works by binding to the active site of the ck2 enzyme, thereby preventing it from phosphorylating other proteins .

Biochemical Pathways

The compound’s interaction with CK2 can affect various biochemical pathways. CK2 is involved in the regulation of multiple signaling pathways, including the PI3K/AKT pathway, Wnt signaling, and NF-kB signaling . By inhibiting CK2, this compound can potentially disrupt these pathways, leading to downstream effects such as altered cell proliferation and survival .

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and is likely to permeate the blood-brain barrier . The compound is also predicted to inhibit several cytochrome P450 enzymes, which could impact its metabolism .

Result of Action

The molecular and cellular effects of this compound’s action would depend on the specific context of its use. Given its role as a CK2 inhibitor, it could potentially lead to decreased cell proliferation and increased apoptosis in cells where CK2 activity is critical .

Action Environment

The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, the compound’s solubility could affect its absorption and distribution in the body . Additionally, factors such as pH and temperature could potentially affect the compound’s stability and activity .

Biochemical Analysis

Biochemical Properties

It is known that the compound is slightly soluble in water and soluble in hot methanol . This suggests that it could interact with both hydrophilic and hydrophobic biomolecules within the cell.

Molecular Mechanism

It is used in the design and synthesis of CK2 inhibitors , suggesting that it may interact with this enzyme